Cas no 1805708-10-4 (3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one
• CAS No: 1805708-10-4
• MF: C₁₁H₁₁BrF₂OS
• MW: 309.170248270035
• CID: 4974671
• Update Time: 2025-07-02

3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C11H11BrF2OS/c1-16-7-2-3-8(10(15)4-5-12)9(6-7)11(13)14/h2-3,6,11H,4-5H2,1H3
• InChI Key： CETMTBWWCYHTSL-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1C(F)F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one (CAS No. 1805708-10-4) in Modern Chemical Research

The compound 3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one (CAS No. 1805708-10-4) represents a fascinating intersection of structural complexity and functional diversity, making it a subject of significant interest in the field of pharmaceutical chemistry and chemical biology. This molecule, characterized by its brominated aromatic ring system and unique substituents, has garnered attention for its potential applications in drug discovery and synthetic chemistry.

At the core of this compound's appeal lies its molecular architecture, which combines a bromo-substituted phenyl ring with a difluoromethyl group and a methylthio moiety. These functional groups are strategically positioned to interact with biological targets in diverse ways, offering opportunities for modulating biological pathways and developing novel therapeutic agents. The presence of the bromo atom particularly enhances its utility as a synthetic intermediate, facilitating further derivatization through cross-coupling reactions and other transition-metal-catalyzed transformations.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The difluoromethyl group in this compound is a prime example of such a functional moiety, which has been extensively studied for its role in enhancing the efficacy of small-molecule drugs. Its electron-withdrawing nature can fine-tune the electronic properties of adjacent aromatic systems, thereby influencing receptor binding interactions.

The methylthio group further contributes to the compound's structural diversity, providing a site for further chemical manipulation while also potentially influencing its biological activity through steric and electronic effects. This combination of substituents makes 3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one a versatile scaffold for exploring new chemical entities with therapeutic potential.

In the realm of synthetic organic chemistry, this compound serves as an excellent precursor for constructing more complex molecules. The bromo substituent allows for easy introduction of various nucleophiles via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in forming carbon-carbon bonds under mild conditions, enabling the rapid assembly of intricate molecular frameworks.

The difluoromethyl group, while relatively small in size, exerts significant influence on the compound's overall properties. Its presence can alter the lipophilicity and hydrogen bonding capabilities of the molecule, making it more suitable for certain biological targets. Additionally, fluorine atoms are known to enhance binding interactions with proteins due to their ability to engage in halogen bonding—a non-covalent interaction that plays a crucial role in molecular recognition processes.

Current research in chemical biology has demonstrated that molecules featuring both bromine and fluorine substituents often exhibit enhanced bioactivity against various disease targets. For instance, studies have shown that such compounds can interact with enzymes and receptors with high selectivity, leading to potent therapeutic effects. The structural features of 3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one align well with these trends, suggesting its potential as a lead compound or building block in drug discovery campaigns.

The synthesis of this compound involves multiple steps that showcase modern organic synthesis techniques. Key steps include bromination of an aromatic precursor, followed by functionalization at the para position with a difluoromethyl group and a methylthio moiety. Each step is carefully optimized to ensure high yields and purity, which are critical for subsequent biological evaluation.

Recent publications have highlighted the use of this compound in developing novel inhibitors targeting enzyme families involved in cancer metabolism and inflammation. The unique combination of substituents allows it to disrupt key metabolic pathways by inhibiting enzymes such as kinases and cytochrome P450 enzymes. Such findings underscore the importance of structurally diverse compounds like 3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one in addressing complex biological challenges.

From a computational chemistry perspective, modeling studies have been conducted to understand how the electronic distribution influenced by the bromo, difluoromethyl, and methylthio groups affects binding affinity to biological targets. These studies provide valuable insights into optimizing drug-like properties such as solubility, permeability, and metabolic stability—a critical step in transitioning from laboratory-scale compounds to viable drug candidates.

The growing interest in fluorinated compounds has also led to advancements in synthetic methodologies tailored specifically for introducing fluorine atoms into complex molecular frameworks. Techniques such as metal-mediated cross-coupling reactions have been refined over recent years to achieve higher selectivity and efficiency when incorporating fluorinated groups like the one present in this compound.

In conclusion,3-Bromo-1-(2-(difluoromethyl)-4-(methylthio)phenyl)propan-1-one (CAS No. 1805708-10-4) exemplifies how structural complexity can be leveraged to create molecules with significant pharmaceutical potential. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists and medicinal chemists alike, offering opportunities for developing new drugs targeting various diseases while also advancing our understanding of structure-function relationships at the molecular level.